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CAS No.: 1246833-28-2

Cat. No.: B565617

Get Quote

This guide provides a comprehensive exploration of the metabolic pathways of terbinafine, an

allylamine antifungal agent. Designed for researchers, scientists, and drug development

professionals, this document delves into the core enzymatic processes governing terbinafine's

biotransformation, the formation of its key metabolites, and the analytical methodologies

employed for their characterization. Our focus is on providing not just a descriptive overview,

but a causal understanding of the experimental choices and the clinical relevance of these

metabolic pathways.

Introduction: Terbinafine's Mechanism and Clinical
Significance
Terbinafine is a widely prescribed antifungal drug effective against a broad spectrum of

dermatophytes, the fungi responsible for common infections of the skin, hair, and nails.[1][2] Its

therapeutic action stems from the specific inhibition of squalene epoxidase, a key enzyme in

the fungal ergosterol biosynthesis pathway.[2][3] This inhibition leads to a fungicidal

accumulation of squalene and a deficiency in ergosterol, which is vital for fungal cell membrane

integrity.[2][3] While highly effective, understanding the metabolism of terbinafine is crucial for
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predicting its pharmacokinetic profile, potential drug-drug interactions, and the mechanisms

underlying rare adverse effects such as hepatotoxicity.[4][5][6][7]

The biotransformation of terbinafine is extensive, with the parent drug being converted into

numerous metabolites, primarily in the liver.[2][8] These metabolic processes are predominantly

mediated by the cytochrome P450 (CYP) superfamily of enzymes.[9][10] This guide will dissect

the intricate network of these metabolic reactions.

The Core Metabolic Pathways of Terbinafine
Terbinafine undergoes extensive first-pass metabolism following oral administration.[2] The

biotransformation of terbinafine is characterized by four major pathways: N-demethylation, alkyl

side-chain oxidation, deamination, and dihydrodiol formation.[9][10] More recent research has

also shed light on the formation of a reactive aldehyde metabolite, 6,6-dimethyl-2-hepten-4-

ynal (TBF-A), through N-dealkylation, which is implicated in rare cases of hepatotoxicity.[4][5][6]

[7]

N-Dealkylation Pathways and the Formation of a
Reactive Metabolite (TBF-A)
A significant aspect of terbinafine metabolism is the N-dealkylation of its tertiary amine

structure. These pathways are of particular interest due to their role in the formation of the

reactive metabolite TBF-A.[4][5][6][7][11] Three primary N-dealkylation pathways leading to

TBF-A have been identified.[4][11]

Pathway 1 (Direct Formation): This pathway involves the direct N-dealkylation of terbinafine

to yield TBF-A and N-methyl-1-naphthyl methylamine.[4][11]

Pathway 2 (via N-demethylation): This two-step pathway begins with the N-demethylation of

terbinafine to form desmethyl-terbinafine.[4][11] Subsequent metabolism of desmethyl-

terbinafine can then lead to the formation of TBF-A.[4][11]

Pathway 3 (via N-denaphthylation): In this pathway, terbinafine is first metabolized to

naphthaldehyde and N-methyl-6,6-dimethyl-2-hepten-4-yn-1-amine, which is then further

metabolized to generate TBF-A.[4]
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The formation of the reactive TBF-A metabolite is a critical area of study, as it has been

proposed to be a key initiating event in terbinafine-induced liver injury.[4][5][6][7] TBF-A can

form conjugates with glutathione (GSH), and it is hypothesized that these conjugates, or the

reactive aldehyde itself, may bind to cellular proteins, leading to cellular dysfunction and

toxicity.[4][12][13]
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Figure 2: Major cytochrome P450 isozymes involved in the primary metabolic pathways of

terbinafine.

Experimental Methodologies for Studying
Terbinafine Metabolism
The elucidation of terbinafine's metabolic pathways has been made possible through a

combination of in vitro and in vivo experimental approaches, coupled with advanced analytical

techniques.

In Vitro Metabolism Studies
In vitro systems are fundamental for identifying metabolic pathways and the enzymes involved

in a controlled environment.

Experimental Protocol: In Vitro Metabolism of Terbinafine using Human Liver Microsomes

Preparation of Incubation Mixtures:

In a microcentrifuge tube, combine pooled human liver microsomes (HLM) (e.g., 0.2

mg/mL protein) with a phosphate buffer (e.g., 50 mM, pH 7.4). [4] * Add terbinafine from a

stock solution to achieve the desired final concentration (e.g., 500 µM). [4] * For studies

involving the trapping of reactive metabolites, include a trapping agent such as glutathione

(GSH). [4][13]

Initiation of Metabolic Reaction:

Pre-incubate the mixture at 37°C.

Initiate the reaction by adding a NADPH-regenerating system (e.g., containing glucose-6-

phosphate dehydrogenase, glucose-6-phosphate, MgCl₂, and NADP⁺). [4][10] * Incubate

at 37°C with shaking. [4]

Termination of Reaction and Sample Preparation:

Stop the reaction at various time points by adding a quenching solvent (e.g., ice-cold

acetonitrile).
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Centrifuge the samples to precipitate proteins.

The supernatant containing the metabolites is collected for analysis.

Metabolite Identification and Quantification:

Analyze the supernatant using High-Performance Liquid Chromatography (HPLC) coupled

with Mass Spectrometry (MS) or tandem Mass Spectrometry (MS/MS) for the identification

and quantification of terbinafine and its metabolites. [14][15][16] Causality Behind

Experimental Choices:

Human Liver Microsomes (HLMs): HLMs are a subcellular fraction containing a high

concentration of CYP enzymes, making them an ideal in vitro system for studying phase I

metabolism. [4][9][10]* NADPH-Regenerating System: CYP enzymes require NADPH as a

cofactor for their catalytic activity. A regenerating system ensures a sustained supply of

NADPH throughout the incubation period. [4][10]* Glutathione (GSH) as a Trapping Agent:

The inclusion of GSH allows for the trapping of electrophilic reactive metabolites, such as

TBF-A, by forming stable GSH conjugates that can be readily detected by mass

spectrometry. [4][13]

Recombinant Human Cytochrome P450 Enzymes
To pinpoint the specific CYP isozymes responsible for each metabolic step, experiments are

conducted using recombinant human CYPs expressed in systems like baculovirus-infected

insect cells. This approach allows for the investigation of each enzyme's contribution in

isolation. [5][9][10]

Analytical Techniques
The identification and quantification of terbinafine and its metabolites rely on sensitive and

specific analytical methods.

High-Performance Liquid Chromatography (HPLC): HPLC is used to separate the parent

drug from its various metabolites in a complex biological matrix. [14][15][17][18]* Mass

Spectrometry (MS) and Tandem Mass Spectrometry (MS/MS): Coupling HPLC with MS or

MS/MS provides structural information about the metabolites based on their mass-to-charge

ratio and fragmentation patterns, enabling their unambiguous identification. [9][16]
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Pharmacokinetics and Excretion of Terbinafine and
its Metabolites
Following oral administration, terbinafine is well-absorbed but has a bioavailability of about

40% due to first-pass metabolism. [19]It is highly lipophilic and extensively distributed into

tissues, particularly the skin, nails, and adipose tissue. [2][8][20][19] The elimination of

terbinafine is predominantly through metabolism. Approximately 80% of the administered dose

is excreted in the urine as metabolites, with the remainder eliminated in the feces. [8][19]Only

trace amounts of the unchanged parent drug are found in the urine. [8][21] The major

metabolites found in plasma are the carboxybutyl derivatives, while the major urinary

metabolite is N-desmethylcarboxybutylterbinafine. [21][22]The apparent terminal half-life of

terbinafine and its main carboxy and demethylated metabolites is around 25 hours. [21]

Conclusion and Future Directions
The metabolism of terbinafine is a multifaceted process involving a consortium of cytochrome

P450 enzymes that transform the parent compound into a variety of metabolites. The major

pathways of N-demethylation, alkyl side-chain oxidation, deamination, and dihydrodiol

formation have been well-characterized. The identification of N-dealkylation pathways leading

to the formation of the reactive metabolite TBF-A has provided crucial insights into the potential

mechanisms of terbinafine-induced hepatotoxicity.

Future research should continue to focus on:

Quantitative assessment of the contribution of each metabolic pathway to the overall

clearance of terbinafine in different patient populations.

Further elucidation of the downstream fate of the reactive metabolite TBF-A and its role in

cellular toxicity.

Investigation of the impact of genetic polymorphisms in CYP enzymes, particularly CYP2C19

and CYP2C9, on terbinafine metabolism and the risk of adverse drug reactions.

A thorough understanding of these metabolic pathways is paramount for the safe and effective

use of terbinafine in the clinical setting and for the development of future antifungal agents with

improved safety profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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